Cas no 1705874-31-2 (N-(2-methylphenyl)-3-phenylazepane-1-carboxamide)

• Product Name: N-(2-methylphenyl)-3-phenylazepane-1-carboxamide
• CAS No: 1705874-31-2
• MF: C₂₀H₂₄N₂O
• MW: 308.417365074158
• CID: 6196828
• PubChem ID: 90608621
• Update Time: 2025-08-05

N-(2-methylphenyl)-3-phenylazepane-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2-methylphenyl)-3-phenylazepane-1-carboxamide
• 1705874-31-2
• F6381-3908
• 3-phenyl-N-(o-tolyl)azepane-1-carboxamide
• AKOS025081925

• Inchi： 1S/C20H24N2O/c1-16-9-5-6-13-19(16)21-20(23)22-14-8-7-12-18(15-22)17-10-3-2-4-11-17/h2-6,9-11,13,18H,7-8,12,14-15H2,1H3,(H,21,23)
• InChI Key： PZRDFAAZOGIZLQ-UHFFFAOYSA-N
• SMILES： O=C(NC1C=CC=CC=1C)N1CCCCC(C2C=CC=CC=2)C1

Computed Properties

• Exact Mass: 308.188863393g/mol
• Monoisotopic Mass: 308.188863393g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 378
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 32.3Ų

Additional information on N-(2-methylphenyl)-3-phenylazepane-1-carboxamide

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N-(2-methylphenyl)-3-phenylazepane-1-carboxamide: A Comprehensive Overview

The compound with CAS No 1705874-31-2, known as N-(2-methylphenyl)-3-phenylazepane-1-carboxamide, is a complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of azepane derivatives, which are seven-membered cyclic amines with diverse applications in drug discovery and chemical synthesis.

N-(2-methylphenyl)-3-phenylazepane-1-carboxamide is characterized by its unique structure, featuring a phenyl group attached to the second carbon of the azepane ring and a carboxamide group at the first position. The presence of the methyl group on the phenyl ring introduces steric effects that can influence the compound's pharmacokinetic properties, such as absorption and distribution. Recent studies have highlighted the potential of this compound as a lead molecule in the development of novel therapeutic agents targeting various disease states.

One of the most notable aspects of N-(2-methylphenyl)-3-phenylazepane-1-carboxamide is its ability to modulate key biological pathways. Researchers have demonstrated that this compound exhibits potent inhibitory activity against certain enzymes involved in inflammatory processes, making it a promising candidate for anti-inflammatory drug development. Additionally, its structural versatility allows for further modifications to enhance its bioavailability and efficacy.

The synthesis of N-(2-methylphenyl)-3-phenylazepane-1-carboxamide involves a multi-step process that combines principles from both organic and medicinal chemistry. The starting material is typically an azepane derivative, which undergoes nucleophilic substitution or coupling reactions to introduce the desired substituents. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and improving scalability.

In terms of pharmacokinetics, N-(2-methylphenyl)-3-phenylazepane-1-carboxamide has shown favorable properties in preclinical studies. Its lipophilic nature facilitates absorption across biological membranes, while its metabolic stability ensures sustained levels in systemic circulation. These characteristics are advantageous for drugs requiring prolonged therapeutic effects.

Moreover, N-(2-methylphenyl)-3-phenylazepane-1-carboxamide has been investigated for its potential in treating central nervous system disorders. Preclinical data suggest that it may possess neuroprotective properties, potentially mitigating oxidative stress and neuronal damage associated with neurodegenerative diseases such as Alzheimer's disease.

Despite its promising attributes, further research is needed to fully elucidate the mechanism of action and safety profile of N-(2-methylphenyl)-3-phenylazepane-1-carboxamide. Collaborative efforts between academic institutions and pharmaceutical companies are currently underway to advance this compound through preclinical and clinical trials.

In conclusion, N-(2-methylphenyl)-3-phenylazepane-1-carboxamide represents a significant advancement in the field of medicinal chemistry. Its unique structure, coupled with recent research findings, positions it as a valuable tool in drug discovery and development. As ongoing studies continue to uncover its full potential, this compound holds great promise for addressing unmet medical needs across various therapeutic areas.

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